Cas no 79740-10-6 (2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-4,6-dimethyl-2-(1-oxobutyl)-)

• Product Name: 2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-4,6-dimethyl-2-(1-oxobutyl)-
• CAS No: 79740-10-6
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 567840
• PubChem ID: 157575
• Update Time: 2025-04-19

2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-4,6-dimethyl-2-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-4,6-dimethyl-2-(1-oxobutyl)-
• 2-butanoyl-3,5,6-trihydroxy-4,6-dimethylcyclohexa-2,4-dien-1-one
• 79740-10-6
• DTXSID001000702
• 2,4-Cyclohexadien-1-one, 3,5,6-trihydroxy-4,6-dimethyl-2-(1-oxobutyl)-

• Inchi： 1S/C12H16O5/c1-4-5-7(13)8-9(14)6(2)10(15)12(3,17)11(8)16/h14-15,17H,4-5H2,1-3H3
• InChI Key： PMLRQAFTZSDYLA-UHFFFAOYSA-N
• SMILES： OC1(C)C(C(C(CCC)=O)=C(C(C)=C1O)O)=O

Computed Properties

• Exact Mass: 240.09977361g/mol
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.8Ų